Cas no 473732-86-4 ((1S)-1-(4-fluorophenyl)propan-1-amine)

(1S)-1-(4-fluorophenyl)propan-1-amine structure
473732-86-4 structure
Product Name:(1S)-1-(4-fluorophenyl)propan-1-amine
CAS No:473732-86-4
MF:C9H12FN
MW:153.196685791016
MDL:MFCD08438964
CID:930913
PubChem ID:7258882
Update Time:2024-11-02

(1S)-1-(4-fluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, alpha-ethyl-4-fluoro-, (alphaS)- (9CI)
    • (alphaS)-alpha-Ethyl-4-fluorobenzenemethanamine
    • BS-49987
    • Y11063
    • (S)-1-(4-Fluorophenyl)propan-1-amine
    • AKOS017357417
    • EN300-150623
    • (1S)-1-(4-FLUOROPHENYL)PROPYLAMINE
    • (S)-1-(4-fluorophenyl)-1-propanylamine
    • 473732-86-4
    • (1S)-1-(4-fluorophenyl)propan-1-amine
    • SCHEMBL1364755
    • MFCD08438964
    • DTXSID301278924
    • CS-0158647
    • BWZFVQWUKNCKQL-VIFPVBQESA-N
    • A853116
    • (I+/-S)-I+/--Ethyl-4-fluorobenzenemethanamine
    • DB-289666
    • MDL： MFCD08438964
    • Inchi： 1S/C9H12FN/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9H,2,11H2,1H3/t9-/m0/s1
    • InChI Key： BWZFVQWUKNCKQL-VIFPVBQESA-N
    • SMILES： FC1C=CC(=CC=1)[C@H](CC)N

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26Ų

(1S)-1-(4-fluorophenyl)propan-1-amine Pricemore >>

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